2-[3-(4-Chlorobenzyl)-4-oxo-3,4-dihydro-1-phthalazinyl]acetic acid

• IUPAC Name: 2-[3-[(4-chlorophenyl)methyl]-4-oxophthalazin-1-yl]acetic acid
• InChI: InChI=1S/C17H13ClN2O3/c18-12-7-5-11(6-8-12)10-20-17(23)14-4-2-1-3-13(14)15(19-20)9-16(21)22/h1-8H,9-10H2,(H,21,22)
• InChI Key: FYCKJQYQPZDJJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NN(C2=O)CC3=CC=C(C=C3)Cl)CC(=O)O
• Molecular Formula: C17H13ClN2O3
• Molecular Weight: 328.7 g/mol

Description

2-[3-(4-Chlorobenzyl)-4-oxo-3,4-dihydro-1-phthalazinyl]acetic acid, often referred to as 2CBPA, is an organochlorine compound that is used in the synthesis of a variety of compounds and drugs. It is an important intermediate molecule in the synthesis of many pharmaceuticals, including antibiotics, anti-inflammatory drugs, and anti-cancer agents. 2CBPA is also used in the synthesis of pesticides, insecticides, and other agrichemicals. The chemical structure of 2CBPA is made up of a benzene ring with a chlorine atom on one side and an oxo group on the other. The molecule has a molecular mass of 253.97 g/mol and a melting point of 79.5 °C.

Scientific Research Applications

Carcinogenic Outcomes and Potential Mechanisms from Chlorophenoxy Compounds Exposure

• A systematic review by Stackelberg (2013) evaluated the carcinogenic outcomes and potential mechanisms from exposure to chlorophenoxy compounds like 2,4-D and MCPA. Despite the controversy and varied results in epidemiological and toxicological studies, this review concluded that the combined evidence does not support a genotoxic mode of action for these compounds. However, it acknowledges plausible hypotheses for other carcinogenic modes of action and emphasizes the unknown potential interaction between genetic polymorphisms and exposures to these compounds, especially in occupational settings (Stackelberg, 2013).

Global Trends and Gaps in Studies on Herbicide Toxicity

• A scientometric review by Zuanazzi et al. (2020) analyzed global trends and gaps in studies about 2,4-D herbicide toxicity. This review highlighted the rapid advancements in research on 2,4-D toxicology and mutagenicity, emphasizing the need for future research to focus on molecular biology, gene expression, and assessment of exposure in human or other vertebrate bioindicators (Zuanazzi, Ghisi, & Oliveira, 2020).